Cas no 946225-47-4 (5-chloro-2-methoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946225-47-4
• MF: C₁₈H₂₂ClN₅O₄S
• MW: 439.9163813591
• CID: 6554028
• Update Time: 2025-05-20

5-chloro-2-methoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• 5-chloro-2-methoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide

• Inchi： 1S/C18H22ClN5O4S/c1-28-16-4-3-14(19)13-15(16)17(25)20-7-12-29(26,27)24-10-8-23(9-11-24)18-21-5-2-6-22-18/h2-6,13H,7-12H2,1H3,(H,20,25)
• InChI Key： MFFRJUHCKPUMEH-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=NC=CC=N2)CC1)(=O)=O)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-2-methoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

5-Chloro-2-Methoxy-N-(2-{4-(Pyrimidin-2-Yl)piperazin-1-Ylsulfonyl}Ethyl)Benzamide: A Comprehensive Overview

5-Chloro-2-Methoxy-N-(2-{4-(Pyrimidin-2-Yl)piperazin-1-Ylsulfonyl}Ethyl)Benzamide, with the CAS registry number CAS No. 946225-47-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide core, a sulfonyl group, and a pyrimidine-containing piperazine moiety. These structural elements contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The integration of the pyrimidine ring into the piperazine backbone is particularly noteworthy, as it introduces aromaticity and enhances the compound's stability. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity, making it more accessible for large-scale production and further research.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits potent activity against various disease models, particularly in the areas of oncology and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The pharmacokinetic profile of CAS No. 946225-47-4 has also been extensively studied. Early findings indicate that it has favorable absorption characteristics and a moderate half-life, which are critical for its suitability as an oral medication. However, further investigations are required to fully understand its metabolism and excretion pathways, particularly in diverse patient populations.

In terms of structural analysis, the compound's benzamide group plays a crucial role in stabilizing its three-dimensional conformation. The chloro and methoxy substituents on the benzene ring contribute to electronic effects that influence its reactivity and binding affinity to target proteins. Meanwhile, the sulfonyl group acts as a linker between the benzamide core and the piperazine-pyrimidine moiety, enhancing both solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including kinases and proteases. Such insights are invaluable for guiding further optimization efforts aimed at improving its efficacy and reducing potential off-target effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug. Its unique combination of structural features and promising biological activities positions it as a leading candidate in several therapeutic pipelines.